2-(3-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-[3-(dimethylsulfamoyl)phenyl]-5-fluorobenzoic acid
• InChI: InChI=1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)13-7-6-11(16)9-14(13)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key: LUSYBPNMVGHQAD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C15H14FNO4S
• Molecular Weight: 323.3 g/mol

Description

2-(3-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid, or 2-(3-DMSFBA) is a small molecule compound that has been used in research applications for a variety of purposes. It is a white crystalline solid with a molecular weight of 279.27 g/mol. It has a melting point of 101-102 °C and a boiling point of 285-287 °C. Due to its unique structure, 2-(3-DMSFBA) has been studied for its potential uses in a variety of scientific research applications.

Scientific Research Applications

2-(3-DMSFBA) has been studied for its potential uses in a variety of scientific research applications. It has been used as an inhibitor of certain enzymes, including the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species. It has also been studied for its potential role in the regulation of cell proliferation and differentiation. In addition, it has been used to study the effects of oxidative stress on cell viability, as well as the role of nitric oxide in cell signaling.

Mechanism of Action

2-(3-DMSFBA) acts as an inhibitor of certain enzymes, such as NADPH oxidase. Inhibition of this enzyme prevents the production of reactive oxygen species, which can lead to oxidative stress and cell damage. In addition, 2-(3-DMSFBA) has been shown to inhibit the activity of the enzyme phospholipase A2, which is involved in the production of arachidonic acid, a precursor of prostaglandins.
Biochemical and Physiological Effects
2-(3-DMSFBA) has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the production of reactive oxygen species and to block the activity of phospholipase A2. In addition, it has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-α, and to inhibit the activation of NF-κB.

Advantages and Limitations for Lab Experiments

2-(3-DMSFBA) has several advantages for laboratory experiments. It is a small molecule compound that can be easily synthesized from commercially available materials. In addition, it has been shown to have a wide range of effects on biochemical and physiological processes, making it a useful tool for studying these processes. However, it should be noted that 2-(3-DMSFBA) is not approved for use in humans, and it may have potential side effects that need to be considered before using it in laboratory experiments.

Future Directions

There are several potential future directions for the use of 2-(3-DMSFBA) in scientific research. It could be used to study the effects of oxidative stress on cell viability and the role of nitric oxide in cell signaling. In addition, it could be used to study the effects of inflammation on disease progression and to develop new treatments for inflammatory diseases. Finally, it could be used to study the role of phospholipase A2 in various physiological processes, such as the regulation of cell proliferation and differentiation.

Synthesis Methods

2-(3-DMSFBA) can be synthesized from commercially available materials. The synthesis begins with the reaction of 3-N,N-dimethylsulfamoylphenylacetic acid with 5-fluorobenzoyl chloride in the presence of a base, such as potassium carbonate. The resulting product is then purified by recrystallization with ethyl acetate. The final product is a white crystalline solid with a purity of 95%.